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Compound of Interest

Compound Name: 4-Chloro-6-hydrazinopyrimidine

Cat. No.: B184063

Technical Data Sheet: 4-Chloro-6-
hydrazinopyrimidine

Audience: Researchers, scientists, and drug development professionals.

This document provides the fundamental chemical properties of 4-Chloro-6-
hydrazinopyrimidine, a heterocyclic organic compound. Its structure, featuring a pyrimidine

ring with chloro and hydrazine substituents, makes it a versatile intermediate in the synthesis of
more complex molecules, particularly in the fields of pharmaceuticals and agrochemicals.

Core Chemical Properties

The essential molecular data for 4-Chloro-6-hydrazinopyrimidine is summarized below. This
information is critical for stoichiometric calculations in chemical reactions, analytical
characterization, and quality control processes.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b184063?utm_src=pdf-interest
https://www.benchchem.com/product/b184063?utm_src=pdf-body
https://www.benchchem.com/product/b184063?utm_src=pdf-body
https://www.benchchem.com/product/b184063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C4HsCINa [L1121[31[4115]
Molecular Weight 144.56 g/mol [11[2][3]

(6-chloropyrimidin-4-

Synonyms yhhydrazine, 4-Chloro-6- [11[2]
hydrazinylpyrimidine
CAS Number 5767-35-1 [11[2][3]

Context and Applications

4-Chloro-6-hydrazinopyrimidine serves as a key building block in organic synthesis. The
hydrazine group (-NHNHz2) is reactive and can participate in various reactions, such as
condensations, to form larger, more complex molecular structures. The chlorine atom at the 4-
position of the pyrimidine ring is also a reactive site, susceptible to nucleophilic substitution,
further enhancing its utility as a synthetic intermediate.

Note: The requested detailed experimental protocols and logical diagrams are not applicable to
the presentation of fundamental, constant data like molecular weight and formula. These
properties are calculated based on atomic masses and are not determined through a workflow
or experimental protocol in this context. There are no signaling pathways associated with the
compound's basic chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-6-hydrazinopyrimidine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184063#4-chloro-6-hydrazinopyrimidine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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